Methyl 1-(2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-[2-[4-methyl-6-oxo-2-(1-phenylethylsulfanyl)-1H-pyrimidin-5-yl]acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C22H27N3O4S/c1-14-18(13-19(26)25-11-9-17(10-12-25)21(28)29-3)20(27)24-22(23-14)30-15(2)16-7-5-4-6-8-16/h4-8,15,17H,9-13H2,1-3H3,(H,23,24,27)
• InChI Key: HUMGOGOHKUSQIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SC(C)C2=CC=CC=C2)CC(=O)N3CCC(CC3)C(=O)OC
• Molecular Formula: C22H27N3O4S
• Molecular Weight: 429.5 g/mol

Description

Methyl 1-(2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C22H27N3O4S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis and Biginelli Compounds : A study by Kappe and Roschger (1989) explored the synthesis and reactions of Biginelli compounds, which are derivatives of 2-oxo(or thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid. These compounds are significant in the context of Methyl 1-(2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetyl)piperidine-4-carboxylate due to their structural similarity and potential for various chemical transformations, offering insights into the synthetic pathways and reactions involving such compounds (Kappe & Roschger, 1989).

• Analgesic Compound Synthesis : Van Daele et al. (1976) reported the synthesis of various piperidinecarboxylic acids, highlighting their potential as starting materials for the preparation of potent analgesics. This research aligns with the interest in the synthesis and applications of this compound, underscoring its relevance in the field of medicinal chemistry (Van Daele et al., 1976).

Biological Activities and Applications

• Calcium Channel Blockers : Kumar et al. (2002) explored the synthesis of tetrahydropyrimidines with significant calcium channel blocking activity. The structural relation to this compound suggests potential applications in cardiovascular research (Kumar et al., 2002).

• Antimicrobial and Anticancer Potential : Sharma et al. (2012) synthesized a series of dihydropyrimidine derivatives and evaluated them for their antimicrobial and anticancer potential. This research is pertinent for understanding the biological activities of structurally similar compounds, such as this compound (Sharma et al., 2012).

• Anti-ulcer Activity : Rana et al. (2011) conducted studies on dihydropyrimidines, evaluating their anti-ulcer activity. This research provides insights into the therapeutic potential of compounds like this compound in treating gastrointestinal conditions (Rana et al., 2011).